Cas no 1700019-58-4 (2-(Pentane-1-sulfinyl)pentanoic acid)

• Product Name: 2-(Pentane-1-sulfinyl)pentanoic acid
• CAS No: 1700019-58-4
• Molecular Formula: C₁₀H₂₀O₃S
• Molecular Weight: 220.329002380371
• MDL: MFCD32874374
• CID: 5606516
• PubChem ID: 107753186

2-(Pentane-1-sulfinyl)pentanoic acid Properties

Names and Identifiers

• EN300-8926118
• 1700019-58-4
• Z1946638862
• 2-(pentane-1-sulfinyl)pentanoic acid

• MDL： MFCD32874374
• InChIKey： PGPYDLNZWYQJOF-UHFFFAOYSA-N
• Inchi： 1S/C10H20O3S/c1-3-5-6-8-14(13)9(7-4-2)10(11)12/h9H,3-8H2,1-2H3,(H,11,12)
• SMILES： S(CCCCC)(C(C(=O)O)CCC)=O

Computed Properties

• Exact Mass: 220.11331567g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 8
• Monoisotopic Mass: 220.11331567g/mol
• Heavy Atom Count: 14
• Complexity: 192
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 73.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Thia fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Thia fatty acids